5-benzyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-benzyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C26H21N5O2/c1-18-9-8-14-23(27-18)28-25(32)21-16-30(15-19-10-4-2-5-11-19)17-22-24(21)29-31(26(22)33)20-12-6-3-7-13-20/h2-14,16-17H,15H2,1H3,(H,27,28,32)
• InChI Key: AFQMODGPKCNYPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC5=CC=CC=C5
• Molecular Formula: C26H21N5O2
• Molecular Weight: 435.5 g/mol

Description

The compound is a pyrazolo[4,3-c]pyridine derivative, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Synthesis and Biological Evaluation

A significant area of research involving 5-benzyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide and its derivatives focuses on their synthesis and evaluation for various biological activities. These compounds are synthesized through complex chemical reactions, involving condensation, esterification, and cycloaddition reactions, among others, to achieve the desired molecular structure. The synthesized compounds are then subjected to biological evaluation to determine their potential as anticancer, anti-inflammatory, and antiviral agents. For example, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives and evaluated their cytotoxic and 5-lipoxygenase inhibition activities, highlighting the structure-activity relationship (SAR) within these compounds (Rahmouni et al., 2016).

Antimicrobial and Antiviral Activities

Some derivatives have been explored for their antimicrobial and antiviral properties. By altering the substituents on the pyrazolopyrimidine core, researchers aim to enhance the biological activity and specificity of these compounds against various pathogens and viruses. This includes the synthesis of compounds with potential activity against specific bacterial strains and viruses, including influenza. For instance, Hebishy et al. (2020) developed benzamide-based 5-aminopyrazoles and their fused derivatives, demonstrating significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020).

Future Directions

Future research could focus on exploring the biological activities of this compound and optimizing its synthesis process. Given the wide range of activities exhibited by pyrazolo[4,3-c]pyridine derivatives, this compound could potentially be developed into a pharmacologically active drug.